4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[(4-fluorophenyl)-hydroxymethylidene]-5-(4-methoxyphenyl)-1-(1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C20H14FN3O4S/c1-28-14-8-4-11(5-9-14)16-15(17(25)12-2-6-13(21)7-3-12)18(26)19(27)24(16)20-23-22-10-29-20/h2-10,16,25H,1H3/b17-15+
• InChI Key: QRHRGEWPFVQACI-BMRADRMJSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2C4=NN=CS4
• Isomeric SMILES: COC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C(=O)N2C4=NN=CS4
• Molecular Formula: C20H14FN3O4S
• Molecular Weight: 411.4 g/mol
• CAS No.: 307541-77-1

Description

This compound, with the linear formula C21H16FN3O4S and CAS Number 371125-94-9, is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich. It has a molecular weight of 425.442.

Scientific Research Applications

Spectroscopic and Fluorescence Studies

Dual Fluorescence Effects

Studies on 1,3,4-thiadiazole derivatives, including spectroscopic investigation, have revealed interesting dual fluorescence effects. These effects are influenced by substituents and molecular aggregation, suggesting potential applications as fluorescence probes in biology and molecular medicine. The phenomena of charge transfer within these molecules, depending on the structural composition, highlight their utility in probing molecular environments and studying molecular interactions (Budziak et al., 2019).

Synthesis and Crystal Structure

Supramolecular Networks

The synthesis and crystal structure analysis of related compounds, such as imidazo[2,1-b][1,3,4]thiadiazoles, have been documented. These structures exhibit intermolecular interactions leading to the formation of supramolecular networks, which could have implications in the design of new materials or molecular assemblies with specific properties (Banu et al., 2013).

Antimicrobial Activity

Antibacterial and Antifungal Properties

Fluorine-containing derivatives have shown significant antibacterial and antifungal activities, suggesting their potential as leads for developing new antimicrobial agents. The exploration of these activities further underscores the importance of such compounds in addressing the need for novel antibiotics (Gadakh et al., 2010).

Potential Anti-Cancer Activity

Novel Fluoro Substituted Compounds

Research into fluoro-substituted benzo[b]pyran derivatives has revealed their potential anti-lung cancer activity. Such studies highlight the ongoing search for new therapeutic agents in the fight against cancer, with specific focus on lung cancer, which remains one of the most challenging malignancies to treat (Hammam et al., 2005).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers and does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.